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Compound of Interest

Compound Name: AM 374

Cat. No.: B1663388 Get Quote

Technical Support Center: AM 374
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using AM 374 in their

experiments. The focus is on controlling for potential vehicle effects to ensure the validity and

reproducibility of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is AM 374 and what is its primary mechanism of action?

AM 374 is a potent and irreversible inhibitor of the enzyme Fatty Acid Amide Hydrolase (FAAH).

FAAH is the primary enzyme responsible for the breakdown of the endocannabinoid

anandamide. By inhibiting FAAH, AM 374 increases the levels and prolongs the action of

anandamide at cannabinoid receptors (CB1 and CB2), thereby enhancing endocannabinoid

signaling.[1][2]

Q2: What is the most common vehicle for dissolving AM 374?

Due to its lipophilic nature, AM 374 is most commonly dissolved in dimethyl sulfoxide (DMSO)

to create a stock solution. This stock solution is then typically diluted with an aqueous buffer,

such as saline or phosphate-buffered saline (PBS), to the final desired concentration for in vitro

or in vivo experiments.
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Q3: What are the potential side effects of the vehicle, particularly DMSO?

DMSO is a widely used solvent, but it is not biologically inert and can have its own effects on

experimental systems. Potential vehicle effects of DMSO include:

Cellular Toxicity: At concentrations above 0.1% in cell culture, DMSO can affect cell viability,

proliferation, and differentiation.[3]

Neurotoxicity: In vivo, high concentrations of DMSO can have neurotoxic effects.[3]

Anti-inflammatory and Analgesic Properties: DMSO itself has been reported to have anti-

inflammatory and analgesic effects, which could confound studies on pain or inflammation.

Effects on Membrane Permeability: DMSO can alter the permeability of cell membranes,

potentially affecting drug uptake and cellular processes.

Q4: How can I control for the effects of the vehicle in my experiments?

To properly control for vehicle effects, it is essential to include a vehicle control group in your

experimental design. This group should receive the exact same vehicle solution (e.g., the same

final concentration of DMSO in saline) as the experimental group, but without the AM 374. This

allows you to distinguish the effects of AM 374 from any effects of the vehicle itself.

Q5: What is the recommended maximum concentration of DMSO for in vivo and in vitro

experiments?

In Vitro: For cell culture experiments, the final concentration of DMSO should be kept as low

as possible, ideally below 0.1% (v/v), to minimize solvent-induced artifacts.[3]

In Vivo: For animal studies, the concentration of DMSO in the final injected solution should

also be minimized. While higher concentrations have been used in some studies, it is

generally recommended to keep the DMSO concentration below 1% (v/v) when possible.

Troubleshooting Guides
Problem: I am observing an unexpected effect in my cells/animals treated with AM 374, and I

suspect it might be the vehicle.
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Possible Cause Troubleshooting Steps

High concentration of DMSO in the final

solution.

1. Calculate the final percentage of DMSO in

your working solution. 2. If it is above the

recommended limits (e.g., >0.1% for in vitro),

prepare a new stock solution of AM 374 at a

higher concentration to allow for a greater

dilution factor. 3. Repeat the experiment with a

lower final DMSO concentration in both the AM

374 and vehicle control groups.

Inadequate vehicle control.

1. Ensure your vehicle control group receives

the identical concentration of DMSO and diluent

(e.g., saline, PBS) as your AM 374-treated

group. 2. Consider including a "naive" or

"untreated" control group that receives no

injection to assess the baseline response.

Contamination of the vehicle or stock solution.

1. Prepare fresh vehicle and AM 374 stock

solutions using sterile techniques and high-

purity reagents. 2. Filter-sterilize the final

working solutions before use, especially for in

vivo applications.

Problem: My AM 374 solution appears to have precipitated.
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Possible Cause Troubleshooting Steps

Poor solubility in the final aqueous solution.

1. Ensure the initial AM 374 stock solution in

DMSO is fully dissolved before diluting with

aqueous buffer. Gentle warming or vortexing

may be necessary. 2. When preparing the final

dilution, add the AM 374/DMSO stock solution to

the aqueous buffer while vortexing to facilitate

mixing and prevent precipitation. 3. Consider

using a vehicle with a higher percentage of a co-

solvent like PEG400 or Tween 80, but

remember to include the appropriate vehicle

control.

Instability of the compound in the working

solution.

1. Prepare fresh working solutions of AM 374 for

each experiment. 2. Avoid repeated freeze-thaw

cycles of the stock solution by preparing

aliquots.

Data Presentation
Table 1: Solubility and Storage of AM 374

Parameter Information

Solubility
Soluble in DMSO. Limited solubility in aqueous

solutions.

Stock Solution Storage
Store stock solutions in DMSO in aliquots at

-20°C or -80°C to minimize freeze-thaw cycles.

Stability in DMSO

While specific data for AM 374 is limited, many

compounds in DMSO are stable for extended

periods when stored properly at low

temperatures. However, it is best practice to use

freshly prepared dilutions for experiments.

Table 2: Recommended Vehicle Control Groups for AM 374 Experiments
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Experimental Group Treatment Purpose

Experimental
AM 374 in vehicle (e.g., 0.1%

DMSO in saline)

To determine the effect of AM

374.

Vehicle Control
Vehicle only (e.g., 0.1% DMSO

in saline)

To control for the effects of the

solvent and the injection

procedure.

Untreated/Naive Control No treatment or injection

To establish a baseline

response and control for

handling stress.

Experimental Protocols
Protocol 1: Preparation of AM 374 Stock and Working Solutions for In Vivo Injection

Prepare a 10 mM Stock Solution in DMSO:

Weigh out the appropriate amount of AM 374 powder.

Dissolve the powder in sterile, anhydrous DMSO to a final concentration of 10 mM.

Vortex until the compound is completely dissolved.

Aliquot the stock solution into small, single-use volumes and store at -80°C.

Prepare the Working Solution for Injection:

On the day of the experiment, thaw one aliquot of the 10 mM AM 374 stock solution.

Dilute the stock solution with sterile saline (0.9% NaCl) to the desired final concentration.

For example, to achieve a final DMSO concentration of 1%, dilute the stock solution 1:100

in saline.

Prepare the vehicle control by diluting DMSO 1:100 in sterile saline.

Ensure both solutions are at room temperature and vortexed gently before injection.
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Protocol 2: In Vitro Cell Culture Experiment with AM 374

Prepare a 10 mM Stock Solution in DMSO:

Follow step 1 from Protocol 1.

Treat Cells with AM 374:

Thaw an aliquot of the 10 mM AM 374 stock solution.

Dilute the stock solution directly into the cell culture medium to the desired final

concentration. To minimize DMSO toxicity, ensure the final DMSO concentration is less

than 0.1%. For example, a 1:10,000 dilution of the 10 mM stock will result in a 1 µM AM
374 solution with 0.01% DMSO.

Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium.

Incubate the cells for the desired period and proceed with the experimental assay.

Mandatory Visualization

Presynaptic Neuron

Postsynaptic Neuron

2-AG

MGL

Hydrolysis

CB1 Receptor

Anandamide (AEA)

Retrograde Signaling

FAAH

Hydrolysis

CB1 Receptor

Autocrine Signaling

Arachidonic Acid
+ Ethanolamine

AM 374

Inhibition

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1663388?utm_src=pdf-body
https://www.benchchem.com/product/b1663388?utm_src=pdf-body
https://www.benchchem.com/product/b1663388?utm_src=pdf-body
https://www.benchchem.com/product/b1663388?utm_src=pdf-body
https://www.benchchem.com/product/b1663388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Anandamide signaling pathway and the inhibitory action of AM 374 on FAAH.
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Caption: Experimental workflow for controlling for AM 374 vehicle effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dual Modulation of Endocannabinoid Transport and Fatty Acid Amide Hydrolase Protects
against Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

2. mmbio.byu.edu [mmbio.byu.edu]

3. AID 23550 - Solubility (phosphate buffered saline) - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [controlling for AM 374 vehicle effects in experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663388#controlling-for-am-374-vehicle-effects-in-
experiments]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1663388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663388?utm_src=pdf-body
https://www.benchchem.com/product/b1663388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663388?utm_src=pdf-body
https://www.benchchem.com/product/b1663388?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6725251/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6725251/
https://mmbio.byu.edu/tessem-lab/general-stock-solutions
https://pubchem.ncbi.nlm.nih.gov/bioassay/23550
https://www.benchchem.com/product/b1663388#controlling-for-am-374-vehicle-effects-in-experiments
https://www.benchchem.com/product/b1663388#controlling-for-am-374-vehicle-effects-in-experiments
https://www.benchchem.com/product/b1663388#controlling-for-am-374-vehicle-effects-in-experiments
https://www.benchchem.com/product/b1663388#controlling-for-am-374-vehicle-effects-in-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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